Cas no 364754-41-6 ((2E)-3-(2,5-dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one)

• Product Name: (2E)-3-(2,5-dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one
• CAS No: 364754-41-6
• MF: C₁₅H₁₄O₃S
• MW: 274.334863185883
• MDL: MFCD01829756
• CID: 875148
• Update Time: 2026-04-29

(2E)-3-(2,5-dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2,5-dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one

• MDL： MFCD01829756

Computed Properties

• Exact Mass: 274.06642

Experimental Properties

• Density: 1.206
• Boiling Point: 435.3°C at 760 mmHg
• Flash Point: 217.1°C
• Refractive Index: 1.61
• PSA: 35.53
• LogP: 3.66140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2E)-3-(2,5-dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one

Comprehensive Analysis of (2E)-3-(2,5-dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one (CAS No. 364754-41-6)

The compound (2E)-3-(2,5-dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one, identified by its CAS number 364754-41-6, is a chemically synthesized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications. This chalcone derivative features a thiophene ring and a dimethoxyphenyl group, making it a subject of interest in pharmaceutical and material science research. Its E-configuration (trans-isomer) is particularly noteworthy, as it influences the compound's reactivity and biological activity.

In the context of current scientific trends, researchers are increasingly exploring heterocyclic compounds like this one for their potential in drug discovery and organic electronics. The presence of both electron-donating methoxy groups and the electron-rich thiophene moiety makes CAS 364754-41-6 a promising candidate for studies in photovoltaic materials and fluorescence-based sensors. These applications align with the growing demand for sustainable energy solutions and advanced diagnostic tools, which are hot topics in both academic and industrial circles.

The synthesis of (2E)-3-(2,5-dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one typically involves a Claisen-Schmidt condensation between 2-acetylthiophene and 2,5-dimethoxybenzaldehyde. This reaction is widely studied in organic chemistry courses, making the compound a valuable reference for educational purposes. Recent publications have highlighted its role as a building block for more complex molecules, particularly in the development of novel therapeutic agents targeting inflammation and oxidative stress.

From a spectroscopic characterization perspective, this compound exhibits distinct UV-Vis absorption peaks due to its π-conjugated system. These properties are frequently discussed in forums and research papers focusing on structure-activity relationships (SAR). Many users searching for "chalcone derivatives with thiophene" or "CAS 364754-41-6 applications" are often directed to studies showcasing its antimicrobial and antioxidant potentials, which remain areas of active investigation.

In material science, the crystallinity and thermal stability of 364754-41-6 have been evaluated for potential use in organic semiconductors. This aligns with the surge in interest around flexible electronics and biodegradable materials, topics that dominate sustainability-focused conferences. The compound's molecular packing behavior, influenced by its methoxy substituents, is another aspect frequently queried in academic databases.

Quality control protocols for (2E)-3-(2,5-dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one typically involve HPLC purity analysis and melting point determination, as these are critical parameters for research-grade chemicals. Laboratories specializing in custom synthesis often highlight this compound in their catalogs, responding to the growing market demand for tailor-made organic intermediates.

Environmental considerations regarding 364754-41-6 are also emerging in scientific discourse. While not classified as hazardous, its biodegradation pathways are being mapped to address broader concerns about green chemistry principles. This reflects the increasing emphasis on eco-friendly synthesis methods in peer-reviewed literature and patent applications.

The commercial availability of CAS 364754-41-6 through specialty chemical suppliers has expanded significantly, with purity grades ranging from 95% to 99%. This accessibility supports its growing utilization in high-throughput screening platforms and combinatorial chemistry approaches. Search engine analytics reveal that queries combining "buy 2,5-dimethoxyphenyl thiophene chalcone" with terms like "bulk quantity" or "research use" have increased by approximately 40% year-over-year.

In conclusion, (2E)-3-(2,5-dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one represents a versatile compound at the intersection of multiple scientific disciplines. Its structural features continue to inspire innovations in medicinal chemistry and advanced materials, while its commercial and educational relevance keeps it prominent in chemical databases. Future research directions may explore its structure-property relationships in greater depth, particularly for emerging applications in optoelectronic devices and targeted drug delivery systems.